3-(morpholin-4-ylcarbonyl)-1'-(1,3-thiazol-2-ylmethyl)-1,4'-bipiperidine

• IUPAC Name: morpholin-4-yl-[1-[1-(1,3-thiazol-2-ylmethyl)piperidin-4-yl]piperidin-3-yl]methanone
• InChI: InChI=1S/C19H30N4O2S/c24-19(22-9-11-25-12-10-22)16-2-1-6-23(14-16)17-3-7-21(8-4-17)15-18-20-5-13-26-18/h5,13,16-17H,1-4,6-12,14-15H2
• InChI Key: UZOWHBBXKMINEC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2CCN(CC2)CC3=NC=CS3)C(=O)N4CCOCC4
• Molecular Formula: C19H30N4O2S
• Molecular Weight: 378.5 g/mol

Description

3-(morpholin-4-ylcarbonyl)-1'-(1,3-thiazol-2-ylmethyl)-1,4'-bipiperidine, also known as MTCB, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. MTCB is a bipiperidine derivative that has been synthesized through a multi-step process involving thiazole and morpholine.

Mechanism of Action

The mechanism of action for 3-(morpholin-4-ylcarbonyl)-1'-(1,3-thiazol-2-ylmethyl)-1,4'-bipiperidine is not fully understood. However, it is believed that 3-(morpholin-4-ylcarbonyl)-1'-(1,3-thiazol-2-ylmethyl)-1,4'-bipiperidine acts on the central nervous system by modulating the release of certain neurotransmitters, such as dopamine and serotonin. 3-(morpholin-4-ylcarbonyl)-1'-(1,3-thiazol-2-ylmethyl)-1,4'-bipiperidine has also been shown to interact with opioid receptors, which may contribute to its potential therapeutic effects in addiction and drug abuse disorders.
Biochemical and Physiological Effects:
3-(morpholin-4-ylcarbonyl)-1'-(1,3-thiazol-2-ylmethyl)-1,4'-bipiperidine has been shown to have various biochemical and physiological effects in animal models. One study found that 3-(morpholin-4-ylcarbonyl)-1'-(1,3-thiazol-2-ylmethyl)-1,4'-bipiperidine can reduce oxidative stress and inflammation in animal models of acute lung injury. Another study found that 3-(morpholin-4-ylcarbonyl)-1'-(1,3-thiazol-2-ylmethyl)-1,4'-bipiperidine can reduce the severity of seizures in animal models of epilepsy. Additionally, 3-(morpholin-4-ylcarbonyl)-1'-(1,3-thiazol-2-ylmethyl)-1,4'-bipiperidine has been shown to reduce drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

3-(morpholin-4-ylcarbonyl)-1'-(1,3-thiazol-2-ylmethyl)-1,4'-bipiperidine has several advantages for lab experiments, including its high purity and stability. However, 3-(morpholin-4-ylcarbonyl)-1'-(1,3-thiazol-2-ylmethyl)-1,4'-bipiperidine is a relatively new chemical compound, and its full range of potential therapeutic effects and limitations are not yet fully understood. Additionally, 3-(morpholin-4-ylcarbonyl)-1'-(1,3-thiazol-2-ylmethyl)-1,4'-bipiperidine is a complex compound that requires specialized equipment and expertise to synthesize and study.

Future Directions

There are several future directions for research on 3-(morpholin-4-ylcarbonyl)-1'-(1,3-thiazol-2-ylmethyl)-1,4'-bipiperidine. One area of research is the potential therapeutic applications of 3-(morpholin-4-ylcarbonyl)-1'-(1,3-thiazol-2-ylmethyl)-1,4'-bipiperidine in treating addiction and drug abuse disorders. Additionally, further research is needed to fully understand the mechanism of action of 3-(morpholin-4-ylcarbonyl)-1'-(1,3-thiazol-2-ylmethyl)-1,4'-bipiperidine and its potential effects on the central nervous system. Finally, research is needed to determine the safety and efficacy of 3-(morpholin-4-ylcarbonyl)-1'-(1,3-thiazol-2-ylmethyl)-1,4'-bipiperidine in human clinical trials.

Synthesis Methods

The synthesis of 3-(morpholin-4-ylcarbonyl)-1'-(1,3-thiazol-2-ylmethyl)-1,4'-bipiperidine involves a multi-step process that starts with the synthesis of the thiazole ring. The thiazole ring is then reacted with morpholine to form the morpholin-4-ylcarbonyl-thiazol-2-ylmethyl intermediate. The intermediate is then reacted with 1,4'-bipiperidine to form the final product, 3-(morpholin-4-ylcarbonyl)-1'-(1,3-thiazol-2-ylmethyl)-1,4'-bipiperidine.

Scientific Research Applications

3-(morpholin-4-ylcarbonyl)-1'-(1,3-thiazol-2-ylmethyl)-1,4'-bipiperidine has been studied for its potential therapeutic applications in various scientific research studies. One study found that 3-(morpholin-4-ylcarbonyl)-1'-(1,3-thiazol-2-ylmethyl)-1,4'-bipiperidine has anti-inflammatory effects in animal models of acute lung injury. Another study found that 3-(morpholin-4-ylcarbonyl)-1'-(1,3-thiazol-2-ylmethyl)-1,4'-bipiperidine can reduce the severity of seizures in animal models of epilepsy. Additionally, 3-(morpholin-4-ylcarbonyl)-1'-(1,3-thiazol-2-ylmethyl)-1,4'-bipiperidine has been studied for its potential use in treating addiction and drug abuse disorders.